6-((4-(4-fluorophenyl)-5-((pyridin-3-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-fluorophenyl)-5-(pyridin-3-ylmethylsulfanyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H15FN6O2S/c20-13-3-5-15(6-4-13)26-16(8-14-9-17(27)23-18(28)22-14)24-25-19(26)29-11-12-2-1-7-21-10-12/h1-7,9-10H,8,11H2,(H2,22,23,27,28)
• InChI Key: VSLMPRVEQLTNNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C19H15FN6O2S
• Molecular Weight: 410.4 g/mol

Description

6-((4-(4-fluorophenyl)-5-((pyridin-3-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H15FN6O2S and its molecular weight is 410.43. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(4-fluorophenyl)-5-((pyridin-3-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(4-fluorophenyl)-5-((pyridin-3-ylmethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Chemistry

Research on pyrimidine derivatives, such as those incorporating the dihydropyrimidine functionality, has led to the development of novel crown-containing hydrogen-bonded supramolecular assemblies. These compounds, through extensive H-bonding intermolecular interactions, form 2D and 3D networks, incorporating diaza-18-crown-6 units in macrocyclic cations. Such structures are significant for their potential applications in molecular recognition and the construction of novel supramolecular architectures (Fonari et al., 2004).

Synthesis of Biologically Active Compounds

The synthesis of thienopyrimidine derivatives due to their high biological activities, including acting as inhibitors of adenosine kinase, platelet aggregation, antileukemia, and anticancer activities, highlights the importance of such compounds in medicinal chemistry. The creation of these compounds involves complex reactions that yield biologically active substances with potential therapeutic applications (El-Gazzar et al., 2006).

Fluorescence Properties and pH Sensitivity

Modified 6-aza uridines comprising a 1,2,4-triazine motif conjugated to a thiophene or a furan have been synthesized, displaying dramatically improved fluorescence properties and remarkable sensitivity to polarity and pH changes. These properties make them suitable for use as highly efficient fluorescent probes in biochemical and medical research (Sinkeldam et al., 2012).

Polymer Science

The polymerization of triazolidine-dione derivatives has been explored for the creation of novel aliphatic-aromatic polyureas. Such polymers, due to their inherent viscosities and chemical properties, are of interest in materials science for applications ranging from coatings to advanced materials engineering (Mallakpour & Rafiee, 2003).